1-(2-Iodo-5-isopropoxy-4-methoxyphenyl)propanol

• Molecular Formula: C13H19IO3
• Molecular Weight: 350.19 g/mol
• IUPAC Name: 1-(2-iodo-4-methoxy-5-propan-2-yloxyphenyl)propan-1-ol
• InChI: InChI=1S/C13H19IO3/c1-5-11(15)9-6-13(17-8(2)3)12(16-4)7-10(9)14/h6-8,11,15H,5H2,1-4H3
• InChI Key: HHDRAVRPMFFCKU-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=CC(=C(C=C1I)OC)OC(C)C)O

Description

1-(2-Iodo-5-isopropoxy-4-methoxyphenyl)propanol is a useful research compound. Its molecular formula is C13H19IO3 and its molecular weight is 350.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of Mg turnings (585 mg, 24.1 g·atom) in dry Et2O (8.0 mL) was stirred at 0° C. under a nitrogen atmosphere then treated, dropwise, with a solution of iodomethane (2.25 mL, 28.1 mmol) in dry Et2O (7.0 mL). After 0.5 h a solution of aldehyde 5 (3.00 g, 9.38 mmol) in dry Et2O (10 mL) was added, dropwise, to the mixture that was then allowed to warm to 18° C. Stirring was continued at this temperature for 3 h then the reaction mixture was treated with NH4Cl (10 mL of a 20% w/v aqueous solution) followed by Et2O (20 mL). The separated organic phase was washed with H2O (1×10 mL) then dried (MgSO4), filtered and concentrated under reduced pressure to afford the title compound 7 (3.19 g, 97%) as an orange oil.